Cas no 2639403-50-0 (Tert-butyl 2-(2-chlorophenyl)-1,3-thiazolidine-4-carboxylate)

• Product Name: Tert-butyl 2-(2-chlorophenyl)-1,3-thiazolidine-4-carboxylate
• CAS No: 2639403-50-0
• MF: C₁₄H₁₈ClNO₂S
• MW: 299.81622171402
• CID: 5664956
• PubChem ID: 76079568
• Update Time: 2025-06-10

Tert-butyl 2-(2-chlorophenyl)-1,3-thiazolidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(2-chlorophenyl)-1,3-thiazolidine-4-carboxylate
• EN300-27723894
• 2639403-50-0
• Tert-butyl 2-(2-chlorophenyl)-1,3-thiazolidine-4-carboxylate

• Inchi： 1S/C14H18ClNO2S/c1-14(2,3)18-13(17)11-8-19-12(16-11)9-6-4-5-7-10(9)15/h4-7,11-12,16H,8H2,1-3H3
• InChI Key： HCOULVOVQSRRGU-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1NC(C(=O)OC(C)(C)C)CS1

Computed Properties

• Exact Mass: 299.0746777g/mol
• Monoisotopic Mass: 299.0746777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 63.6Ų

Additional information on Tert-butyl 2-(2-chlorophenyl)-1,3-thiazolidine-4-carboxylate

Introduction to Tert-butyl 2-(2-chlorophenyl)-1,3-thiazolidine-4-carboxylate (CAS No. 2639403-50-0)

Tert-butyl 2-(2-chlorophenyl)-1,3-thiazolidine-4-carboxylate, identified by the Chemical Abstracts Service Number (CAS No.) 2639403-50-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazolidine class, a heterocyclic structure characterized by a sulfur atom incorporated into a six-membered ring alongside carbon atoms. The presence of a tert-butyl group and a 2-chlorophenyl moiety further enhances its molecular complexity and potential biological activity.

The tert-butyl group is a well-known substituent in organic chemistry, contributing to steric hindrance and metabolic stability, which are critical factors in drug design. Its introduction can influence the pharmacokinetic properties of a molecule, such as its bioavailability and half-life. On the other hand, the 2-chlorophenyl group introduces a region of electron-withdrawing character due to the chlorine atom's electronegativity, which can modulate the electronic properties of the molecule and its interactions with biological targets.

The thiazolidine-4-carboxylate core structure is particularly interesting from a medicinal chemistry perspective. Thiazolidines are known for their versatility in pharmaceutical applications, often serving as scaffolds for bioactive molecules. The carboxylate functionality at the 4-position provides a site for further chemical modification, enabling the synthesis of derivatives with tailored properties. This compound's unique structural features make it a valuable candidate for exploring new therapeutic avenues.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in developing novel treatments. The combination of a thiazolidine ring, tert-butyl substitution, and chlorophenyl moiety in Tert-butyl 2-(2-chlorophenyl)-1,3-thiazolidine-4-carboxylate positions it as a promising lead compound for further investigation. Researchers have been particularly interested in its potential as an intermediate in synthesizing more complex molecules with specific biological activities.

In particular, studies have explored the pharmacological profile of derivatives derived from thiazolidine scaffolds. These derivatives have shown promise in various therapeutic areas, including anti-inflammatory, anti-microbial, and anti-cancer applications. The structural motifs present in Tert-butyl 2-(2-chlorophenyl)-1,3-thiazolidine-4-carboxylate align well with these trends, suggesting that it may exhibit similar beneficial effects when properly functionalized.

The 2-chlorophenyl group is particularly noteworthy due to its ability to engage in π-stacking interactions and hydrogen bonding, which are crucial for binding affinity in drug-receptor interactions. Additionally, the electron-withdrawing nature of chlorine can enhance the reactivity of adjacent functional groups, facilitating further derivatization. This makes Tert-butyl 2-(2-chlorophenyl)-1,3-thiazolidine-4-carboxylate a versatile building block for medicinal chemists seeking to develop novel small-molecule drugs.

From a synthetic chemistry standpoint, the preparation of Tert-butyl 2-(2-chlorophenyl)-1,3-thiazolidine-4-carboxylate involves multi-step reactions that require careful optimization to ensure high yield and purity. The introduction of the thiazolidine ring typically involves cyclization reactions between appropriate precursors under controlled conditions. Subsequent modifications, such as introducing the tert-butyl and 2-chlorophenyl groups, demand precise synthetic strategies to achieve regioselectivity and minimize side reactions.

The compound's stability under various storage conditions is also an important consideration. Thiazolidines can be sensitive to moisture and light, necessitating proper handling and storage protocols to maintain their integrity. Researchers must take these factors into account when planning experiments or scaling up synthesis for industrial applications.

One of the most exciting aspects of working with compounds like Tert-butyl 2-(2-chlorophenyl)-1,3-thiazolidine-4-carboxylate is the opportunity to explore structure-activity relationships (SAR). By systematically modifying different parts of the molecule, scientists can gain insights into how specific structural features influence biological activity. This information is invaluable for designing molecules with enhanced efficacy and reduced toxicity.

Recent computational studies have begun to shed light on the potential interactions between this compound and biological targets. Molecular modeling techniques allow researchers to predict how Tert-butyl 2-(2-chlorophenyl)-1,3-thiazolidine-4-carboxylate might bind to proteins or enzymes involved in disease pathways. These predictions can guide experimental efforts by highlighting key regions for optimization.

In conclusion,Tert-butyl 2-(2-chlorophenyl)-1,3-thiazolidine-4-carboxylate (CAS No. 2639403-50-0) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features—comprising a thiazolidine ring, a tert-butyl group, and a 2-chlorophenyl moiety)—make it an attractive candidate for further exploration as both an intermediate and a lead compound. As research continues to uncover new therapeutic targets and synthetic strategies, this molecule is likely to play an important role in the development of next-generation drugs.